4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate

• IUPAC Name: 4-amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide;but-2-enedioic acid
• InChI: InChI=1S/C20H24ClN3O2.C4H4O4/c1-26-19-12-18(22)17(21)11-16(19)20(25)23-15-7-9-24(10-8-15)13-14-5-3-2-4-6-14;5-3(6)1-2-4(7)8/h2-6,11-12,15H,7-10,13,22H2,1H3,(H,23,25);1-2H,(H,5,6)(H,7,8)
• InChI Key: BCVIWCRZYPHHMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3)Cl)N.C(=CC(=O)O)C(=O)O
• Molecular Formula: C24H28ClN3O6
• DSSTOX Substance ID: DTXSID00737162
• Molecular Weight: 489.9 g/mol
• CAS No.: 57645-85-9

Description

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate is a complex organic compound with potential applications in various scientific fields. It is characterized by its unique molecular structure, which includes a benzylpiperidine moiety, a chlorinated benzamide, and a methoxy group. This compound is of interest due to its potential biological activities and its role in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate typically involves multiple steps, starting from readily available precursors. The general synthetic route includes:

Formation of the Benzylpiperidine Moiety: This step involves the reaction of piperidine with benzyl chloride under basic conditions to form N-benzylpiperidine.

Chlorination and Amination: The benzylpiperidine is then reacted with a chlorinated benzoyl chloride to introduce the chloro and amide functionalities. This is followed by amination to introduce the amino group.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-efficiency reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro derivatives can be reduced back to the amino group.

Substitution: The chloro group can be substituted with other nucleophiles such as hydroxyl or alkoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide (NaOH) or sodium methoxide (NaOMe).

Major Products

Oxidation: Nitro derivatives of the original compound.

Reduction: Amino derivatives.

Substitution: Hydroxyl or alkoxy derivatives.

Scientific Research Applications

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate involves its interaction with specific molecular targets. It is believed to modulate the activity of certain enzymes and receptors, leading to changes in cellular signaling pathways. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in neurotransmitter regulation.

Comparison with Similar Compounds

Similar Compounds

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-hydroxybenzamide: Similar structure but with a hydroxyl group instead of a methoxy group.

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-ethoxybenzamide: Similar structure but with an ethoxy group instead of a methoxy group.

Uniqueness

4-Amino-N-(1-benzylpiperidin-4-yl)-5-chloro-2-methoxybenzamide maleate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the methoxy group, in particular, may influence its solubility, reactivity, and interaction with biological targets.